Cas no 177726-45-3 ((R)-1-(4-Methoxyphenyl)-1-butanamine)
177726-45-3 structure
Product Name:(R)-1-(4-Methoxyphenyl)-1-butanamine
CAS No:177726-45-3
MF:C11H17NO
MW:179.258783102036
CID:4760718
Update Time:2023-08-16
(R)-1-(4-Methoxyphenyl)-1-butanamine Chemical and Physical Properties
Names and Identifiers
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- (R)-1-(4-Methoxyphenyl)-1-butanamine
- (R)-1-(4-Methoxyphenyl)butan-1-amine
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- Inchi: 1S/C11H17NO/c1-3-4-11(12)9-5-7-10(13-2)8-6-9/h5-8,11H,3-4,12H2,1-2H3/t11-/m1/s1
- InChI Key: YFIJHKACBGRMFQ-LLVKDONJSA-N
- SMILES: O(C)C1C=CC(=CC=1)[C@@H](CCC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 130
- XLogP3: 2
- Topological Polar Surface Area: 35.2
(R)-1-(4-Methoxyphenyl)-1-butanamine Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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